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Compound of Interest

Compound Name: Ethyl 3-ethoxyacrylate

Cat. No.: B3021171

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and density of Ethyl 3-
ethoxyacrylate (CAS No: 1001-26-9), a key intermediate in organic and pharmaceutical
synthesis.[1][2] This document outlines its core physicochemical properties and provides
detailed experimental protocols for their determination, ensuring accuracy and reproducibility in
a laboratory setting.

Physicochemical Data of Ethyl 3-ethoxyacrylate

The following table summarizes the key quantitative data for Ethyl 3-ethoxyacrylate.

Property Value Conditions
Boiling Point 195-196 °C (lit)[1103]

Density 0.998 g/mL at 25 °C (lit.)[1][3]
Molecular Formula C7H1203

Molecular Weight 144.17 g/mol [1]

Refractive Index n20/D 1.446 (lit)[1][3]

Experimental Protocols
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Accurate determination of boiling point and density is crucial for the characterization and
application of Ethyl 3-ethoxyacrylate in research and development. The following sections
detail standard laboratory procedures for these measurements.

Determination of Boiling Point (Capillary Method)

The capillary method is a common and reliable technique for determining the boiling point of a
liquid sample.[4] It is based on the principle that the boiling point is the temperature at which
the vapor pressure of the liquid equals the surrounding atmospheric pressure.[3][5]

Methodology:

o Sample Preparation: A small amount of Ethyl 3-ethoxyacrylate is placed into a small test
tube or fusion tube.[3]

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube.[3]

o Apparatus Setup: The test tube assembly is attached to a thermometer, ensuring the sample
is level with the thermometer bulb. This setup is then immersed in a heating bath (e.qg., a
Thiele tube or an oil bath) to ensure uniform heating.

e Heating and Observation: The heating bath is heated gently. As the temperature rises, a slow
stream of bubbles will emerge from the open end of the capillary tube.

e Boiling Point Identification: The temperature is noted when a rapid and continuous stream of
bubbles is observed.[3] The heat is then removed, and the temperature at which the liquid
just begins to enter the capillary tube is recorded as the boiling point.

Apparatus Setup
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Figure 1: Experimental workflow for boiling point determination.

Determination of Density (Gravimetric Method)

The density of a liquid can be accurately determined by measuring the mass of a known
volume.[1] This method relies on precise measurements of both mass and volume.

Methodology:

e Measure Mass of Empty Container: The mass of a clean, dry pycnometer or graduated
cylinder is accurately measured using an analytical balance.

e Add Liquid: A specific volume of Ethyl 3-ethoxyacrylate is added to the container. The
volume should be read carefully from the bottom of the meniscus.

e Measure Mass of Filled Container: The total mass of the container with the liquid is
measured.

e Calculate Mass of Liquid: The mass of the liquid is determined by subtracting the mass of the
empty container from the total mass.

o Calculate Density: The density is calculated by dividing the mass of the liquid by its volume.
For higher accuracy, it is recommended to perform the measurement multiple times and
average the results.[1]
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Figure 2: Experimental workflow for density determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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